Cas no 1803824-32-9 (Ethyl 2,4-difluoro-6-nitrobenzoate)
1803824-32-9 structure
Product Name:Ethyl 2,4-difluoro-6-nitrobenzoate
CAS No:1803824-32-9
MF:C9H7F2NO4
MW:231.152989625931
CID:4705984
Update Time:2023-08-15
Ethyl 2,4-difluoro-6-nitrobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2,4-difluoro-6-nitrobenzoate
-
- Inchi： 1S/C9H7F2NO4/c1-2-16-9(13)8-6(11)3-5(10)4-7(8)12(14)15/h3-4H,2H2,1H3
- InChI Key： KODAHIRBODKGKU-UHFFFAOYSA-N
- SMILES： FC1=CC(=CC(=C1C(=O)OCC)[N+](=O)[O-])F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 281
- Topological Polar Surface Area: 72.1
Ethyl 2,4-difluoro-6-nitrobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015007951-250mg |
Ethyl 2,4-difluoro-6-nitrobenzoate |
1803824-32-9 | 97% | 250mg |
504.00 USD | 2021-06-21 | |
| Alichem | A015007951-500mg |
Ethyl 2,4-difluoro-6-nitrobenzoate |
1803824-32-9 | 97% | 500mg |
831.30 USD | 2021-06-21 | |
| Alichem | A015007951-1g |
Ethyl 2,4-difluoro-6-nitrobenzoate |
1803824-32-9 | 97% | 1g |
1,460.20 USD | 2021-06-21 |
Ethyl 2,4-difluoro-6-nitrobenzoate Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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